Cas no 89114-38-5 (2-Furancarboxaldehyde, 5-butyl-, oxime, (Z)-)

• Product Name: 2-Furancarboxaldehyde, 5-butyl-, oxime, (Z)-
• CAS No: 89114-38-5
• MF: C₉H₁₃NO₂
• MW: 167.205022573471
• CID: 611764
• PubChem ID: 71322163
• Update Time: 2025-04-19

2-Furancarboxaldehyde, 5-butyl-, oxime, (Z)- Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxaldehyde, 5-butyl-, oxime, (Z)-
• N-[(5-butylfuran-2-yl)methylidene]hydroxylamine
• 89114-38-5
• DTXSID80751881

• Inchi： 1S/C9H13NO2/c1-2-3-4-8-5-6-9(12-8)7-10-11/h5-7,11H,2-4H2,1H3
• InChI Key： LTRJBVCTDYGREB-UHFFFAOYSA-N
• SMILES： O1C(C=NO)=CC=C1CCCC

Computed Properties

• Exact Mass: 167.094628657g/mol
• Monoisotopic Mass: 167.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.8
• Topological Polar Surface Area: 45.7Ų